Cas no 2680871-57-0 (Benzyl 3-(2,6-difluoro-4-iodophenyl)morpholine-4-carboxylate)

• Product Name: Benzyl 3-(2,6-difluoro-4-iodophenyl)morpholine-4-carboxylate
• CAS No: 2680871-57-0
• MF: C₁₈H₁₆F₂INO₃
• MW: 459.225824356079
• CID: 5625638
• PubChem ID: 165923374
• Update Time: 2025-10-28

Benzyl 3-(2,6-difluoro-4-iodophenyl)morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 3-(2,6-difluoro-4-iodophenyl)morpholine-4-carboxylate
• EN300-28304483
• 2680871-57-0
• Benzyl 3-(2,6-difluoro-4-iodophenyl)morpholine-4-carboxylate

• Inchi： 1S/C18H16F2INO3/c19-14-8-13(21)9-15(20)17(14)16-11-24-7-6-22(16)18(23)25-10-12-4-2-1-3-5-12/h1-5,8-9,16H,6-7,10-11H2
• InChI Key： UYTMMGULVAIXKC-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=C(C=1)F)C1COCCN1C(=O)OCC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 459.01430g/mol
• Monoisotopic Mass: 459.01430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 38.8Ų

Additional information on Benzyl 3-(2,6-difluoro-4-iodophenyl)morpholine-4-carboxylate

Benzyl 3-(2,6-difluoro-4-iodophenyl)morpholine-4-carboxylate: A Comprehensive Overview

The compound with CAS No. 2680871-57-0, known as Benzyl 3-(2,6-difluoro-4-iodophenyl)morpholine-4-carboxylate, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound is a derivative of morpholine, a heterocyclic amine widely used in various chemical and pharmaceutical industries. The presence of fluorine and iodine substituents in its structure introduces intriguing electronic and steric effects, making it a valuable molecule for further research and development.

Recent studies have highlighted the importance of morpholine derivatives in drug design, particularly in the development of bioactive compounds with enhanced pharmacokinetic properties. The fluorine atoms at the 2 and 6 positions of the phenyl ring contribute to the molecule's stability and lipophilicity, which are critical factors for drug absorption and distribution. Similarly, the iodine atom at the 4 position introduces a unique electronic environment that can influence the compound's reactivity and selectivity in biological systems.

One of the most promising applications of Benzyl 3-(2,6-difluoro-4-iodophenyl)morpholine-4-carboxylate lies in its potential as a precursor for more complex molecules. Researchers have explored its use in synthesizing advanced materials, such as polymers and dendrimers, where its morpholine backbone provides a versatile platform for functionalization. Additionally, its carboxylic acid ester group makes it an ideal candidate for further modification through esterification or amidation reactions.

Recent advancements in green chemistry have also brought this compound into focus as a sustainable alternative to traditional reagents. The use of fluorinated aromatic rings in organic synthesis has been shown to reduce waste and improve reaction efficiency, aligning with current environmental goals. Furthermore, the iodine substituent enables selective catalytic transformations under mild conditions, making this compound a valuable tool for eco-friendly chemical processes.

In terms of biological activity, preliminary assays have demonstrated that Benzyl 3-(2,6-difluoro-4-iodophenyl)morpholine-4-carboxylate exhibits moderate inhibitory effects on certain enzymes involved in metabolic pathways. This suggests its potential as a lead compound for developing therapeutic agents targeting specific diseases. However, further studies are required to fully elucidate its mechanism of action and optimize its bioavailability.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the preparation of the morpholine ring, fluorination of the aromatic ring, and subsequent esterification to introduce the benzyl group. Researchers have also explored alternative routes using microwave-assisted synthesis to enhance reaction rates and minimize side products.

From an analytical standpoint, the characterization of Benzyl 3-(2,6-difluoro-4-iodophenyl)morpholine-4-carboxylate has been achieved through advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry). These methods provide detailed insights into the compound's molecular structure and purity, ensuring its reliability for downstream applications.

In conclusion, Benzyl 3-(2,6-difluoro-4-iodophenyl)morpholine-4-carboxylate represents a versatile platform for exploring new frontiers in organic chemistry and pharmacology. Its unique combination of structural features and functional groups positions it as a valuable asset for researchers seeking innovative solutions across diverse scientific domains.